Cas no 898418-01-4 (2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide
• CAS No: 898418-01-4
• MF: C₂₃H₂₈FN₃O₅
• MW: 445.483929634094
• CID: 5482437
• Update Time: 2025-10-21

2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxy-N-(oxolan-2-ylmethyl)acetamide
• 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C23H28FN3O5/c24-17-3-5-18(6-4-17)27-9-7-26(8-10-27)14-20-12-21(28)22(15-31-20)32-16-23(29)25-13-19-2-1-11-30-19/h3-6,12,15,19H,1-2,7-11,13-14,16H2,(H,25,29)
• InChI Key： ZAOASJGWJGIVOJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)COC1C(=O)C=C(CN2CCN(C3=CC=C(F)C=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide

Introduction to Compound with CAS No. 898418-01-4 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 898418-01-4 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-(6-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-4-oxo-4H-pyran-3-yl)oxy-N-(oxolan-2-yl)methylacetamide, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. The unique structural framework of this molecule, characterized by its piperazine and pyran rings, along with its amide and ether functionalities, positions it as a versatile scaffold for drug discovery.

The piperazine moiety in the molecular structure is particularly noteworthy, as it is a common pharmacophore in many pharmacologically active compounds. Piperazine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of the 4-fluorophenyl group further enhances the compound's potential by introducing electronic properties that can influence its binding affinity and selectivity.

The pyran ring component of the compound contributes to its structural complexity and stability, which are crucial factors in drug design. Pyran derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor modulation. The oxo group in the pyran ring adds another layer of functionality, enabling further chemical modifications and interactions with biological targets.

The amide and ether functionalities in the molecule play critical roles in its overall pharmacological profile. The amide group is a key feature in many bioactive molecules, often involved in hydrogen bonding interactions with biological targets. This can enhance the compound's binding affinity and selectivity. The ether linkage provides additional flexibility to the molecular structure, which can be advantageous in optimizing drug-like properties such as solubility and metabolic stability.

Recent research has highlighted the potential of this compound in addressing various therapeutic challenges. Studies have demonstrated its efficacy in modulating neurotransmitter systems, which could have implications for treating conditions such as depression, anxiety, and cognitive disorders. The fluorine atom's electronic properties also contribute to the compound's ability to interact with specific biological targets, potentially leading to high-affinity binding and improved therapeutic outcomes.

In addition to its neurological applications, Compound 898418-01-4 has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory properties by interacting with inflammatory pathways and modulating cytokine production. This makes it a candidate for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural features also make it an attractive scaffold for further derivatization and optimization. By leveraging computational modeling and high-throughput screening techniques, researchers can explore analogs of this molecule to enhance its pharmacological properties. This approach can lead to the identification of more potent and selective drug candidates for various diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only facilitate the production of Compound 898418-01-4 but also provide valuable insights into developing similar molecules with tailored properties.

Evaluation of Compound 898418-01-4's pharmacokinetic profile is essential for assessing its potential as a drug candidate. Studies have focused on its absorption, distribution, metabolism, excretion (ADME) properties to ensure that it meets the necessary criteria for clinical development. Preliminary data suggest that the compound exhibits favorable solubility and metabolic stability, which are critical factors for its bioavailability and duration of action.

The safety profile of this compound has also been thoroughly investigated through preclinical studies. These studies have evaluated its toxicity endpoints across various animal models to ensure that it is safe for human use. The results have been promising, indicating that Compound 898418-01-4 has a reasonable safety margin at anticipated therapeutic doses.

As research continues to advance our understanding of biological mechanisms, compounds like 898418-01-4 will play an increasingly important role in addressing unmet medical needs. Their unique structural features and versatile pharmacological properties make them valuable tools for drug discovery and development. Future studies will likely explore new therapeutic applications and refine synthetic strategies to optimize their potential as lead compounds.